Cas no 1699146-67-2 (2-Bromo-4-(methoxymethyl)-1,3-thiazole)
1699146-67-2 structure
Product Name:2-Bromo-4-(methoxymethyl)-1,3-thiazole
CAS No:1699146-67-2
MF:C5H6BrNOS
MW:208.076239109039
MDL:MFCD30337056
CID:5613794
PubChem ID:107511765
Update Time:2023-09-20
2-Bromo-4-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL21962502
- EN300-3253292
- 1699146-67-2
- 2-bromo-4-(methoxymethyl)-1,3-thiazole
- Thiazole, 2-bromo-4-(methoxymethyl)-
- 2-Bromo-4-(methoxymethyl)-1,3-thiazole
-
- MDL: MFCD30337056
- Inchi: 1S/C5H6BrNOS/c1-8-2-4-3-9-5(6)7-4/h3H,2H2,1H3
- InChI Key: ACDMCXMUIWZAEY-UHFFFAOYSA-N
- SMILES: BrC1=NC(=CS1)COC
Computed Properties
- Exact Mass: 206.93535g/mol
- Monoisotopic Mass: 206.93535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 93
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.631±0.06 g/cm3(Predicted)
- Boiling Point: 224.0±15.0 °C(Predicted)
- pka: -0.28±0.10(Predicted)
2-Bromo-4-(methoxymethyl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3253292-1g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95% | 1g |
$971.0 | 2023-09-04 | |
| Enamine | EN300-3253292-5g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95% | 5g |
$2816.0 | 2023-09-04 | |
| Enamine | EN300-3253292-10g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95% | 10g |
$4176.0 | 2023-09-04 | |
| Enamine | EN300-3253292-0.05g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 0.05g |
$226.0 | 2025-03-18 | |
| Enamine | EN300-3253292-0.1g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 0.1g |
$337.0 | 2025-03-18 | |
| Enamine | EN300-3253292-0.25g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 0.25g |
$481.0 | 2025-03-18 | |
| Enamine | EN300-3253292-0.5g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 0.5g |
$758.0 | 2025-03-18 | |
| Enamine | EN300-3253292-1.0g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-3253292-2.5g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-3253292-5.0g |
2-bromo-4-(methoxymethyl)-1,3-thiazole |
1699146-67-2 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 |
2-Bromo-4-(methoxymethyl)-1,3-thiazole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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